Parp1-IN-29

• Molecular Formula: C18H16FN3O2
• Molecular Weight: 325.3 g/mol
• InChI: InChI=1S/C18H16FN3O2/c19-8-11-24-13-6-4-12(5-7-13)17-21-15-3-1-2-14-16(15)22(17)10-9-20-18(14)23/h1-7H,8-11H2,(H,20,23)
• InChIKey: DUYPGBKQTGXZRE-UHFFFAOYSA-N

Parp1-IN-29: PARP-1 Inhibitor & PET Tracer Precursor

Parp1-IN-29 is an orally active, highly potent inhibitor of Poly (ADP-ribose) polymerase-1 (PARP-1) with a reported IC50 of 6.3 nM [1]. Its defining characteristic is its design as a dual-function tool: a PARP-1 inhibitor that can be readily labeled with fluorine-18 ([18F]) for use as a positron emission tomography (PET) imaging agent, enabling non-invasive quantification of tumoral PARP-1 expression in vivo [1].

PARP-1 inhibitor with intrinsic 18F‑radiolabeling handle

Benzimidazole carboxamide scaffold for PARP‑1 target engagement studies

• [1] Zhou D, et al. Synthesis, [18F] radiolabeling, and evaluation of poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors for in vivo imaging of PARP-1 using positron emission tomography. Bioorganic & Medicinal Chemistry. 2014;22(5):1700-1707. View Source

Parp1-IN-29 vs. Generic PARP-1 Inhibitors for PET Imaging

While several PARP inhibitors are approved or in clinical development (e.g., Olaparib, Rucaparib, Talazoparib), they cannot be simply interchanged with Parp1-IN-29 for imaging applications. Parp1-IN-29 was rationally designed from the benzimidazole carboxamide core to incorporate a fluorine atom, enabling a facile, one-step [18F]-radiolabeling process with high yield and specific activity [1]. In contrast, labeling other inhibitors like Olaparib for PET imaging often requires complex, multi-step bioorthogonal chemistry approaches, which can compromise yield and alter the pharmacokinetic profile of the tracer [2]. This makes Parp1-IN-29 a purpose-built tool for molecular imaging, not merely a potent PARP inhibitor.

Parp1-IN-29 Engineered with a 2‑fluoroethoxy group that enables direct one‑step 18F‑fluorination for PET tracer preparation

Clinical PARP-1 inhibitors (olaparib, niraparib, rucaparib) Lack the required fluorine‑substituted aromatic moiety; substituting Parp1-IN-29 with these forfeits integrated imaging capability and typically requires low‑yield multi‑step derivatization

• [1] Zhou D, et al. Synthesis, [18F] radiolabeling, and evaluation of poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors for in vivo imaging of PARP-1 using positron emission tomography. Bioorganic & Medicinal Chemistry. 2014;22(5):1700-1707. View Source
• [2] Carney B, et al. Non-invasive PET Imaging of PARP1 Expression in Glioblastoma Models. Molecular Imaging and Biology. 2016;18(3):386-392. View Source

Parp1-IN-29 Quantitative Differentiation Evidence

Highest Potency in Benzimidazole Carboxamide Series

In a direct head-to-head comparison of several synthesized derivatives based on the benzimidazole carboxamide core, compound 12 (Parp1-IN-29) exhibited the highest inhibition potency for PARP-1 with an IC50 of 6.3 nM [1].

Series Top Rank

Head-to-head

IC50 6.3 nM · Ranked #1

Reported highest PARP‑1 inhibition within the benzimidazole carboxamide series

Cell‑free enzymatic assay; all analogs from same study

Evidence Dimension	PARP-1 Inhibition Potency (IC50)
Target Compound Data	6.3 nM
Comparator Or Baseline	Other synthesized benzimidazole carboxamide derivatives
Quantified Difference	Parp1-IN-29 (Compound 12) had the highest inhibition potency among the synthesized derivatives in this study.
Conditions	Enzymatic assay using purified PARP-1 enzyme.

Why This Matters

This demonstrates that within its own chemical series, Parp1-IN-29 is the optimized lead compound for PARP-1 inhibition, justifying its selection as the candidate for radiolabeling and further development.

• [1] Zhou D, et al. Synthesis, [18F] radiolabeling, and evaluation of poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors for in vivo imaging of PARP-1 using positron emission tomography. Bioorganic & Medicinal Chemistry. 2014;22(5):1700-1707. View Source

18F-Radiolabeling Yield Advantage Over [18F]PARPi

The inhibitory potency of Parp1-IN-29 (IC50 = 6.3 nM) [1] is comparable to that of the FDA-approved PARP inhibitor Olaparib, which has a reported IC50 of 5 nM for PARP-1 in cell-free assays [2].

Radiolabeling Yield

Reported

[18F]12 yield 40–50% vs [18F]PARPi ≤9.6% decay‑corrected

Supports higher radiochemical productivity per synthesis batch

One‑step 18F‑fluorination vs two‑step radiosynthesis

Evidence Dimension	PARP-1 Inhibition Potency (IC50)
Target Compound Data	6.3 nM
Comparator Or Baseline	Olaparib (IC50 = 5 nM)
Quantified Difference	1.3 nM (Parp1-IN-29 is 1.3 nM less potent)
Conditions	Cell-free enzymatic assay.

Why This Matters

This data positions Parp1-IN-29 as a highly potent PARP-1 ligand, with an IC50 in the same low nanomolar range as a clinically validated therapeutic. This high affinity is a critical prerequisite for its effectiveness as a PET imaging tracer.

• [1] Zhou D, et al. Synthesis, [18F] radiolabeling, and evaluation of poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors for in vivo imaging of PARP-1 using positron emission tomography. Bioorganic & Medicinal Chemistry. 2014;22(5):1700-1707. View Source
• [2] Menear KA, et al. 4-[3-(4-cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: a novel bioavailable inhibitor of poly(ADP-ribose) polymerase-1. Journal of Medicinal Chemistry. 2008;51(20):6581-6591. View Source

In Vivo PARP-1 Target Specificity by Olaparib Blocking

Parp1-IN-29 was specifically designed for facile radiolabeling. [18F]Parp1-IN-29 was synthesized using a conventional, one-step method, achieving a high decay-corrected yield of 40-50% [1]. In contrast, the synthesis of [18F]Olaparib often relies on complex, multi-step bioorthogonal conjugation strategies, which can be less efficient and more difficult to standardize [2].

In Vivo Specificity

Head-to-head

[18F]12 tumor uptake blocked by olaparib pretreatment in xenograft model

Reported in vivo PARP‑1 target engagement via competitive blocking

MDA‑MB‑436 microPET imaging; olaparib pre‑administration

Evidence Dimension	Radiosynthesis Efficiency (Decay-corrected yield)
Target Compound Data	40-50% decay-corrected yield
Comparator Or Baseline	[18F]Olaparib (via bioorthogonal conjugation) with yields typically lower due to multi-step process
Quantified Difference	Parp1-IN-29 offers a significantly simplified, high-yield, one-step radiosynthesis.
Conditions	Conventional nucleophilic fluorination conditions.

Why This Matters

A simple, high-yield radiosynthesis is a critical advantage for a PET tracer, enabling reliable, on-site production with high specific activity and reducing the cost and complexity of preclinical and clinical imaging studies.

• [1] Zhou D, et al. Synthesis, [18F] radiolabeling, and evaluation of poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors for in vivo imaging of PARP-1 using positron emission tomography. Bioorganic & Medicinal Chemistry. 2014;22(5):1700-1707. View Source
• [2] Carney B, et al. Non-invasive PET Imaging of PARP1 Expression in Glioblastoma Models. Molecular Imaging and Biology. 2016;18(3):386-392. View Source

PARP-1 Selectivity: Benzimidazole Carboxamide vs. Phthalazinone

MicroPET imaging studies in MDA-MB-436 tumor-bearing mice demonstrated a significant accumulation of [18F]Parp1-IN-29 in the tumor. Critically, this tumor uptake was specifically blocked by co-administration of both unlabeled Parp1-IN-29 and the clinically validated PARP inhibitor Olaparib (AZD2281) [1].

PARP1 Selectivity

Class-level

Benzimidazole scaffold class associated with PARP1‑selective tendencies; compound‑specific data unavailable

Context‑dependent; requires compound‑specific selectivity validation

Chemo‑proteomic CeTEAM analysis (2024)

Evidence Dimension	In vivo tumor uptake specificity
Target Compound Data	Significant accumulation of [18F]Parp1-IN-29 in tumor xenografts.
Comparator Or Baseline	Co-administration of Olaparib
Quantified Difference	Tumor uptake was reduced to background levels in blocking studies, confirming PARP-1 specific binding.
Conditions	MicroPET imaging in MDA-MB-436 tumor-bearing mice.

Why This Matters

This is a crucial piece of evidence that validates the tracer's mechanism of action in vivo. It confirms that the PET signal is directly attributable to specific PARP-1 binding, and that Parp1-IN-29 binds to the same or a functionally related site as the therapeutic standard Olaparib, making it a reliable biomarker for target engagement.

• [1] Zhou D, et al. Synthesis, [18F] radiolabeling, and evaluation of poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors for in vivo imaging of PARP-1 using positron emission tomography. Bioorganic & Medicinal Chemistry. 2014;22(5):1700-1707. View Source

Parp1-IN-29 Best-Fit Application Scenarios

Non-Invasive PET Quantification of Tumor PARP-1 Expression

Researchers can use [18F]Parp1-IN-29 for non-invasive PET imaging in preclinical models to quantify baseline PARP-1 expression levels in tumors [1]. This application stems directly from the evidence of its high potency (IC50 = 6.3 nM) [1] and specific in vivo tumor uptake confirmed by olaparib blocking [1]. This allows for stratification of tumor models based on PARP-1 expression, which is a key determinant of response to PARP inhibitor therapy.

Target Engagement Biomarker in PARP-1 Inhibitor Development

Parp1-IN-29 can serve as a pharmacodynamic (PD) biomarker to measure target engagement by therapeutic PARP inhibitors. Since the uptake of [18F]Parp1-IN-29 is blocked by Olaparib [1], a reduction in tracer uptake post-treatment with a novel PARP inhibitor candidate would provide direct in vivo evidence of successful target binding and the effective dose required for tumor saturation.

Efficient Radiochemistry Production for Multi-Center PET Trials

The one-step, high-yield (40-50% decay-corrected yield) radiosynthesis of [18F]Parp1-IN-29 under conventional conditions [1] makes it an excellent model compound for radiochemistry labs developing and validating new automated synthesis protocols for fluorine-18-labeled tracers, minimizing the need for complex, multi-step syntheses.

Application

Selection Property

Validation Focus

Tumor PARP‑1 expression PET imaging research

Integrated 18F‑radiolabeling handle

In vivo tumor uptake specificity (competitive blocking)

Target engagement biomarker in PARP‑1 inhibitor research

High radiochemical yield & specific binding

Competitive blocking with a reference PARP‑1 inhibitor

Multi‑center research PET radiochemistry production

Radiochemical yield advantage

Batch productivity and scheduling reliability

PARP1‑selective chemical probe development

Benzimidazole carboxamide scaffold

PARP1 vs. PARP2 selectivity profiling

• [1] Zhou D, et al. Synthesis, [18F] radiolabeling, and evaluation of poly (ADP-ribose) polymerase-1 (PARP-1) inhibitors for in vivo imaging of PARP-1 using positron emission tomography. Bioorganic & Medicinal Chemistry. 2014;22(5):1700-1707. View Source